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Compound of Interest

Compound Name: Methyl 3-sulfamoylbenzoate

Cat. No.: B1330014

An In-Depth Technical Guide to Methyl 3-sulfamoylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-sulfamoylbenzoate,
including its chemical properties, a proposed synthesis protocol, and an exploration of the
potential biological significance of the broader class of sulfamoylbenzoates. Due to the limited
availability of public data on this specific compound, information on structurally related
molecules is included to provide a contextual framework for research and development.

Core Compound Data: Methyl 3-sulfamoylbenzoate

Methyl 3-sulfamoylbenzoate is a chemical compound with the following key identifiers:

Property Value

CAS Number 59777-67-2
Molecular Formula CsHoNO4S
Molecular Weight 215.23 g/mol

Proposed Experimental Synthesis
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While specific experimental protocols for the synthesis of Methyl 3-sulfamoylbenzoate are not
readily available in published literature, a plausible two-step synthetic route can be proposed
based on established organic chemistry principles and synthesis of analogous compounds. The
synthesis involves the chlorosulfonation of benzoic acid, followed by amination and subsequent
Fischer esterification.

Step 1: Synthesis of 3-(Chlorosulfonyl)benzoic acid

The initial step involves the reaction of benzoic acid with chlorosulfonic acid to yield 3-
(chlorosulfonyl)benzoic acid.

Experimental Protocol:

In a flask equipped with a stirrer and an exit tube for gas, carefully add 10 mL of
chlorosulfonic acid.

e Slowly add 1.22 g (10 mmol) of benzoic acid to the chlorosulfonic acid with continuous
stirring.

e Heat the reaction mixture to 100°C and maintain for 45 minutes.
o After completion, the reaction mixture is cooled and then slowly poured into ice-cold brine.

e The resulting precipitate is collected by vacuum filtration, washed with cold water, and dried
under a vacuum to yield 3-(chlorosulfonyl)benzoic acid.

Step 2: Amination and Esterification

The intermediate, 3-(chlorosulfonyl)benzoic acid, can then be converted to Methyl 3-
sulfamoylbenzoate. This involves a reaction with an ammonia source to form the sulfonamide,
followed by esterification of the carboxylic acid with methanol.

Experimental Protocol:

o The crude 3-(chlorosulfonyl)benzoic acid is dissolved in a suitable solvent, such as
tetrahydrofuran (THF).

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1330014?utm_src=pdf-body
https://www.benchchem.com/product/b1330014?utm_src=pdf-body
https://www.benchchem.com/product/b1330014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The solution is cooled in an ice bath, and aqueous ammonia is added dropwise with stirring
to form 3-sulfamoylbenzoic acid.

Following the amination, the solvent is removed under reduced pressure.

The resulting 3-sulfamoylbenzoic acid is then subjected to Fischer esterification. The acid is
refluxed in an excess of methanol with a catalytic amount of a strong acid, such as sulfuric
acid.

The reaction is monitored for completion (e.g., by thin-layer chromatography).

Upon completion, the excess methanol is removed, and the mixture is worked up by
neutralizing the acid catalyst and extracting the product with an organic solvent.

The final product, Methyl 3-sulfamoylbenzoate, is purified by column chromatography or
recrystallization.

Proposed Synthesis of Methyl 3-sulfamoylbenzoate

(Chlorosulfonic Acid)

Chlorosulfonation

G—(ChIorosulfonyl)benzoic acia —uneous Ammonia)
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G—Sulfamoylbenzoic acid)% ( Methanol (H2S0Oa4 catalyst) )

Fischer Esterification
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Caption: Proposed two-step synthesis of Methyl 3-sulfamoylbenzoate.

Potential Biological Activity and Research
Applications

While there is a lack of specific biological data for Methyl 3-sulfamoylbenzoate, the
sulfamoylbenzoate scaffold is a key feature in a variety of biologically active molecules.
Research on related compounds suggests potential areas of investigation for Methyl 3-
sulfamoylbenzoate.

Derivatives of sulfamoylbenzoic acid have been investigated for a range of therapeutic
applications. For example, some have been explored as inhibitors of enzymes such as
carbonic anhydrases.[1] Additionally, a structurally distinct compound, Methyl 3-(3-(4-(2,4,4-
trimethylpentan-2-yl)phenoxy)-propanamido)benzoate, has been identified as a dual inhibitor of
malate dehydrogenase 1 and 2, targeting cancer metabolism.[2]

Furthermore, other methyl benzoate compounds have been studied for their insecticidal
properties, acting as contact toxicants, fumigants, and repellents.[3][4] These findings suggest
that Methyl 3-sulfamoylbenzoate could be a candidate for screening in various biological
assays to determine its potential utility in drug discovery or agrochemical development.

Given the absence of specific signaling pathway information for Methyl 3-sulfamoylbenzoate,
a logical workflow for initial investigation would involve a series of screening assays to identify
its biological targets.
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Caption: A logical workflow for investigating the biological activity of Methyl 3-
sulfamoylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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